Cas no 14533-68-7 (2-Butenedioic acid(2Z)-, 1-(2-cyanoethyl) ester)

• Product Name: 2-Butenedioic acid(2Z)-, 1-(2-cyanoethyl) ester
• CAS No: 14533-68-7
• MF: C₇H₇NO₄
• MW: 169.134782075882
• CID: 149095
• PubChem ID: 6436415
• Update Time: 2025-04-19

2-Butenedioic acid(2Z)-, 1-(2-cyanoethyl) ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2Z)-, 1-(2-cyanoethyl) ester
• (Z)-4-(2-cyanoethoxy)-4-oxobut-2-enoic acid
• (2Z)-4-(2-cyanoethoxy)-4-oxobut-2-enoic acid
• 2-Butenedioic acid (2Z)-, mono(2-cyanoethyl) ester
• 2-Butenedioic acid (Z), mono(2-cyanoethyl) ester
• 2-Butenedioic acid (Z)-, mono(2-cyanoethyl) ester
• Maleic acid, ester with hydracrylonitrile
• Mono(2-cyanoethyl) maleate
• 2-Butenedioic acid (2Z)-, 1-(2-cyanoethyl) ester
• 14533-68-7
• EINECS 238-565-2

• Inchi： 1S/C7H7NO4/c8-4-1-5-12-7(11)3-2-6(9)10/h2-3H,1,5H2,(H,9,10)/b3-2-
• InChI Key： CSRPULGNFIOKDV-IHWYPQMZSA-N
• SMILES： O(C(/C=C\C(=O)O)=O)CCC#N

Computed Properties

• Exact Mass: 169.03751
• Monoisotopic Mass: 169.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.4A^2
• XLogP3: -0.4

Experimental Properties

• Density: 1.309
• Boiling Point: 405.2°C at 760 mmHg
• Flash Point: 198.8°C
• Refractive Index: 1.496
• PSA: 87.39
• LogP: 0.08408

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters